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Compound of Interest |

Compound Name: 3-Chloro-2,4-difluorophenol
CAS No.: 2268-00-0
Cat. No.: B1430632

Get Quote

An In-Depth Technical Guide to 3-Chloro-2,4-difluorophenol: Properties, Analysis, and

Applications

Introduction

3-Chloro-2,4-difluorophenol is a halogenated aromatic organic compound that serves as a
critical building block in advanced synthetic chemistry. Its utility is particularly pronounced in the
fields of medicinal chemistry and drug discovery, where the strategic incorporation of fluorine
and chlorine atoms can significantly modulate the physicochemical and pharmacological
properties of a molecule. The presence of fluorine can enhance metabolic stability, binding
affinity, and bioavailability, making fluorinated intermediates like 3-Chloro-2,4-difluorophenol
highly valuable.[1][2]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals. It covers the core molecular properties, including a detailed look at
its molecular weight, robust analytical methods for identity and purity confirmation, its
applications as a synthetic precursor, and essential safety and handling protocols. The content
is structured to deliver not just data, but expert insights into the practical application and
scientific causality behind its use.
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Physicochemical and Molecular Properties

The foundation of any chemical synthesis or analysis is a precise understanding of the
compound's fundamental properties. The molecular weight, derived from the molecular
formula, is a cornerstone of this data, dictating stoichiometric calculations and enabling identity
confirmation through techniques like mass spectrometry.

Core ldentification

The essential identifiers for 3-Chloro-2,4-difluorophenol are summarized below.

Property Value Source
Molecular Weight 164.54 g/mol [3114]
Molecular Formula CeHsCIF20 [3114]
CAS Number 2268-00-0 [5]
Physical Form Solid [3]

Structural Information

The arrangement of atoms in 3-Chloro-2,4-difluorophenol dictates its reactivity and
interactions.

Identifier Value

SMILES Oclcc(F)c(Cl)e(F)c1

1S/C6H3CIF20/c7-4-5(9)2-1-3(8)6(4)10/h1-
2,10H

InChl

Analytical Workflows for Identity & Purity
Confirmation

Verifying the identity and purity of starting materials is a non-negotiable aspect of scientific
research, ensuring the reliability and reproducibility of experimental outcomes. For 3-Chloro-
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2,4-difluorophenol, a multi-technique approach is recommended. The primary method
involves High-Performance Liquid Chromatography (HPLC) for separation and purity
assessment, coupled with Mass Spectrometry (MS) for definitive molecular weight confirmation
and UV detection for quantification.
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Figure 1: General analytical workflow for identity and purity verification.

Experimental Protocol: Purity and Identity Verification
by HPLC-MS

This protocol provides a robust method for analyzing 3-Chloro-2,4-difluorophenol, adapted
from standard methodologies for related halogenated phenols.[6]

1. Objective: To determine the purity by UV detection and confirm the molecular weight by MS.
2. Materials & Reagents:

¢ 3-Chloro-2,4-difluorophenol sample

o Acetonitrile (HPLC Grade)

o Water (HPLC Grade)

e Formic Acid (LC-MS Grade)

o Volumetric flasks, pipettes, vials

e 0.45 um syringe filters

3. Standard & Sample Preparation:

o Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of reference standard into a 10
mL volumetric flask. Dissolve and make up to volume with acetonitrile.

e Working Standard (50 pg/mL): Dilute 0.5 mL of the stock solution into a 10 mL volumetric
flask with a 50:50 acetonitrile/water mixture.

o Sample Solution (50 pg/mL): Prepare in the same manner as the working standard using the
sample material.

« Filtration: Filter the final sample solution through a 0.45 pm syringe filter before injection.
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4. Chromatographic Conditions:

Parameter Condition

Column C18, 4.6 x 150 mm, 5 um

Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 40% B to 80% B over 10 minutes
Flow Rate 1.0 mL/min

Column Temperature 35°C

Injection Volume 10 uL

UV Detection 254 nm

MS Detector Electrospray lonization (ESI), Negative Mode
MS Scan Range m/z 50-500

5. Data Analysis & Interpretation:

o Purity: Integrate the peak areas in the UV chromatogram. Purity is calculated as (Area of
Main Peak / Total Area of All Peaks) x 100.

« |dentity Confirmation: Examine the mass spectrum corresponding to the main HPLC peak.
The presence of a significant ion at m/z 163.5 (for the [M-H]~ adduct) confirms the molecular
weight of 164.5 g/mol . The characteristic isotopic pattern of chlorine (a ~3:1 ratio for M and
M+2) should also be observed.

Applications in Medicinal Chemistry & Drug
Discovery

3-Chloro-2,4-difluorophenol is not an end-product therapeutic but rather a key intermediate.
Its value lies in its trifunctional nature: a hydroxyl group for ether or ester formation, and a
chlorinated/fluorinated aromatic ring that serves as a stable scaffold.
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One documented application is its use in the synthesis of heteroaryl carboxamides, which have
been investigated as inhibitors of ubiquitin-specific proteases (USPs), a class of enzymes
implicated in various diseases.[5] The fluorinated phenyl moiety is often designed to fit into
specific hydrophobic pockets of a target protein, enhancing binding affinity and selectivity.
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Figure 2: Role as a building block in a drug discovery cascade.

Synthesis & Reactivity Overview

The synthesis of substituted phenols often involves multi-step pathways starting from more
common materials. While specific proprietary synthesis routes for 3-Chloro-2,4-
difluorophenol are not always public, a logical retrosynthetic analysis can be constructed
based on established organohalogen chemistry. A plausible route could involve the
diazotization of a corresponding aniline, followed by a Sandmeyer-type reaction or similar
transformation.

The diagram below illustrates a conceptual retrosynthetic pathway, which is a process of
working backward from the target molecule to simpler, commercially available starting
materials.
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Figure 3: Conceptual retrosynthetic analysis for 3-Chloro-2,4-difluorophenol.

Safety & Handling Guidelines

As a halogenated phenol, 3-Chloro-2,4-difluorophenol and its isomers are classified as
hazardous materials and must be handled with appropriate precautions in a laboratory setting.
The following information is synthesized from safety data sheets for closely related compounds
and should be used as a guideline.[3][7][8][9] Users must consult the specific Safety Data
Sheet (SDS) provided by their supplier for definitive information.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

H301/H302: Toxic or

Acute Toxicity, Oral GHSO06 Danger )
Harmful if swallowed.

. H314: Causes severe
Skin

] o GHSO05 Danger skin burns and eye
Corrosion/Irritation

damage.

H318: Causes serious

Serious Eye Damage GHSO05 Danger
eye damage.

H335: May cause

Respiratory Irritation GHSO07 Warning ) o
respiratory irritation.

Handling & Personal Protective Equipment (PPE):

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
avoid inhalation of dust or vapors.

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

» Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.
Ensure no skin is exposed.

» Respiratory Protection: If dusts are generated, a NIOSH-approved respirator with an
appropriate cartridge is required.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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